Cas no 680216-05-1 (1,2,4-Oxadiazole-5-octanoicacid, 3-[4-(trifluoromethoxy)phenyl]-, methyl ester)

• Product Name: 1,2,4-Oxadiazole-5-octanoicacid, 3-[4-(trifluoromethoxy)phenyl]-, methyl ester
• CAS No: 680216-05-1
• MF: C₁₈H₂₁F₃N₂O₄
• MW: 386.365555524826
• CID: 502348
• PubChem ID: 2781837
• Update Time: 2025-04-19

1,2,4-Oxadiazole-5-octanoicacid, 3-[4-(trifluoromethoxy)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-octanoicacid, 3-[4-(trifluoromethoxy)phenyl]-, methyl ester
• METHYL 8-[3-[4-(TRIFLUOROMETHOXY)PHENYL]-1,2,4-OXADIAZOL-5-YL]OCTANOATE
• FT-0708410
• 1,2,4-Oxadiazole-5-octanoicacid,3-[4-(trifluoromethoxy)phenyl]-,methyl ester
• Methyl 8-(3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)octanoate
• DTXSID10381872
• methyl 8-{3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl}octanoate
• 680216-05-1

• Inchi： 1S/C18H21F3N2O4/c1-25-16(24)8-6-4-2-3-5-7-15-22-17(23-27-15)13-9-11-14(12-10-13)26-18(19,20)21/h9-12H,2-8H2,1H3
• InChI Key： MXDFBAWVMAIEMI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=NOC(CCCCCCCC(=O)OC)=N1)(F)F

Computed Properties

• Exact Mass: 386.14500
• Monoisotopic Mass: 386.14534164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 74.45000
• LogP: 4.69130